Cas no 7789-79-9 (Calcium hypophosphite)

• Product Name: Calcium hypophosphite
• CAS No: 7789-79-9
• MF: CaH₄O₄P₂
• MW: 170.054881095886
• MDL: MFCD00867083
• CID: 47901
• PubChem ID: 24845734
• Update Time: 2025-09-25

Calcium hypophosphite Chemical and Physical Properties

Names and Identifiers

• Calcium hypophosphite
• Phosphinicacid,calciumsalt
• CALCIUM PHOSPHINATE
• CALCIUM HYPOPHOSPHITE EXTRA PURE, DAC
• Lime hypophosphite
• CALCIUM HYPOPHOSPHITE TECHNICAL
• CALCIUMHYPOPHOSPHITE,PURIFIED
• CALCIUM PHOSPHINATE (CALCIUM HYPOPHOSPHITE) EXTRA PURE DAC
• calcium bis(hypophosphite)
• Calcium bisphosphinate
• Calcium hydrophosphite

• MDL： MFCD00867083
• Inchi： 1S/Ca.H4O4P2.2H/c;1-5(2)6(3)4;;/h;5-6H,(H,1,2)(H,3,4);;
• InChI Key： VQVCYJGSSGQOAV-UHFFFAOYSA-N
• SMILES： P(=O)(O)P(=O)O.[Ca]

Computed Properties

• Exact Mass: 167.90500
• Monoisotopic Mass: 165.889773
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 7.5
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3

Experimental Properties

• Color/Form: White to gray monoclinic crystals.
• Density: 2.243[at 20℃]
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 溶于H2O；不溶于乙醇
• Water Partition Coefficient: Soluble in water. Practically insoluble in alcohol. Slightly soluble in glycerol
• PSA: 99.54000
• LogP: 0.81260
• Merck: 14,1675
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available
• pka: 12.6[at 20 ℃]
• Solubility: Soluble in water. Practically insoluble in alcohol. Slightly soluble in glycerol

Calcium hypophosphite Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H228
• Warning Statement： P210
• Hazardous Material transportation number：UN 3180 4.1/PG 2
• WGK Germany：3
• Hazard Category Code： R11: very flammable.
• Safety Instruction： S; S7; S15
• Hazardous Material Identification：
• HazardClass：4.1
• TSCA：Yes
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.
• Risk Phrases：R11

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal oxoanionic compounds Alkaline earth metal hypophosphites
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Calcium hypophosphite

Calcium Hypophosphite (CAS No. 7789-79-9): An Overview of Its Properties, Applications, and Recent Research

Calcium hypophosphite (CAS No. 7789-79-9) is a versatile inorganic compound that has garnered significant attention in various scientific and industrial fields. This compound, also known as calcium hypophosphite monohydrate, is characterized by its unique chemical structure and properties, making it a valuable component in numerous applications ranging from pharmaceuticals to chemical synthesis.

The chemical formula of calcium hypophosphite is Ca(H₂PO₂)₂·H₂O. It is a white crystalline solid that is highly soluble in water, which contributes to its utility in aqueous solutions. The compound's stability and reactivity are key factors that influence its applications in different industries.

In the pharmaceutical industry, calcium hypophosphite has been explored for its potential as a reducing agent and as a precursor for the synthesis of other compounds. Recent studies have highlighted its role in the development of novel drugs and drug delivery systems. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of calcium hypophosphite in the synthesis of phosphonate prodrugs, which have shown promise in enhancing the bioavailability and therapeutic efficacy of certain medications.

Beyond pharmaceuticals, calcium hypophosphite finds applications in chemical synthesis and catalysis. Its reducing properties make it an effective reagent in various organic transformations. A notable example is its use in the reduction of carbonyl compounds to alcohols, a process that is crucial in the synthesis of fine chemicals and intermediates. Research published in the Journal of Organic Chemistry (2022) detailed the efficiency and selectivity of calcium hypophosphite-mediated reductions, highlighting its potential as a greener alternative to traditional reducing agents.

In the field of materials science, calcium hypophosphite has been investigated for its role in the preparation of functional materials. Its ability to form stable complexes with metal ions has led to its use in the synthesis of metal phosphates and other advanced materials. A study published in Advanced Materials (2021) reported the successful synthesis of calcium phosphate nanoparticles using calcium hypophosphite, which exhibited excellent biocompatibility and potential for biomedical applications such as drug delivery and tissue engineering.

The environmental impact of chemical processes is an increasingly important consideration, and recent research has focused on developing more sustainable methods for producing and using calcium hypophosphite. A study published in Green Chemistry (2023) explored the use of renewable resources and green solvents in the synthesis of calcium hypophosphite, demonstrating significant reductions in energy consumption and waste generation compared to conventional methods.

In addition to its industrial applications, calcium hypophosphite has been studied for its potential health benefits. Preliminary research suggests that it may have antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases. However, further clinical trials are needed to confirm these findings and establish safe dosage levels.

The safety profile of calcium hypophosphite is an important consideration for both industrial and laboratory settings. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure user safety.

In conclusion, calcium hypophosphite (CAS No. 7789-79-9) is a multifaceted compound with a wide range of applications across various fields. Its unique chemical properties make it an essential component in pharmaceuticals, chemical synthesis, materials science, and environmental chemistry. Ongoing research continues to uncover new possibilities for this versatile compound, contributing to advancements in science and technology.